Bisindolylmaleimide III

• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C23H20N4O2/c24-10-5-11-27-13-17(15-7-2-4-9-19(15)27)21-20(22(28)26-23(21)29)16-12-25-18-8-3-1-6-14(16)18/h1-4,6-9,12-13,25H,5,10-11,24H2,(H,26,28,29)
• InChIKey: APYXQTXFRIDSGE-UHFFFAOYSA-N

Bisindolylmaleimide III: PKC Inhibition and Polypharmacology

Bisindolylmaleimide III (BIM III, CAS 137592-43-9) is a cell-permeable, ATP-competitive inhibitor of protein kinase C (PKC), designed as a conformationally restricted analog of the non-selective kinase inhibitor staurosporine . It inhibits PKCα with an IC50 of 26 nM and suppresses 93% of PKCα kinase activity at 1 μM, while also engaging a defined set of off-target kinases including S6K1, MAPKAP-K1, RSK2, MSK1, GSK-3β, and PDK1 . Unlike the prototypical analog GF109203X (Bisindolylmaleimide I), BIM III carries a primary amine on its cationic side chain, which alters both its kinase selectivity fingerprint and its non-kinase pharmacological activities .

PKC pathway inhibition studies

Cell-permeable ATP-competitive probe

Off-target kinase profiling workflows

Polypharmacology research context

• [1] Davis, P.D., Hill, C.H., Lawton, G., et al. Inhibitors of protein kinase C. 1. 2,3-Bisarylmaleimides. J. Med. Chem. 1992, 35, 177-184. PMID: 1732526. View Source
• [2] Brehmer, D., Godl, K., Zech, B., Wissing, J., Daub, H. Proteome-wide identification of cellular targets affected by bisindolylmaleimide-type protein kinase C inhibitors. Mol. Cell. Proteomics 2004, 3(5), 490-500. PMID: 14769951. View Source

Bisindolylmaleimide III: Limits of Analog Interchangeability

Bisindolylmaleimide compounds are frequently treated as interchangeable PKC inhibitors in experimental protocols; however, minor structural variations among congeners produce dramatic shifts in target engagement . The Brehmer et al. (2004) proteome-wide profiling study demonstrated that the closely related analogs BIM III, BIM VIII, and BIM X exhibit profoundly different CDK2 binding affinities — changes that correlate with measured in vitro IC50 values and molecular docking into the CDK2 crystal structure . Furthermore, BIM III uniquely lacks TNFα-dependent apoptotic effects that are present in BIM X, and its PDK1 inhibitory potency (IC50 3.8 μM) differs approximately 3.7-fold from that of BIM II (IC50 14 μM) . These quantitative divergences mean that substituting one bisindolylmaleimide for another without re-validation risks introducing unanticipated off-target pharmacology and confounded biological interpretation.

PDK1 potency variation

PDK1 inhibitory potency differs substantially between BIM III and BIM II, altering pathway suppression context.

Apoptosis induction mismatch

TNFα-dependent apoptotic effects differ between BIM III and BIM X, confounding long-term cell assays.

Activation-state binding shift

Activation-state-dependent kinase binding profiles are not shared across BIM analogs, affecting proteomic enrichment.

• [1] Brehmer, D., Godl, K., Zech, B., Wissing, J., Daub, H. Proteome-wide identification of cellular targets affected by bisindolylmaleimide-type protein kinase C inhibitors. Mol. Cell. Proteomics 2004, 3(5), 490-500. PMID: 14769951. View Source

Bisindolylmaleimide III: Quantitative Comparator Evidence

PDK1 Inhibition: Comparison with BIM II

Bisindolylmaleimide III inhibits 3-phosphoinositide-dependent protein kinase 1 (PDK1), a master kinase in the insulin/PI3K/Akt signaling axis, with an IC50 of 3.8 μM . In contrast, Bisindolylmaleimide II, which differs from BIM III only by the methylation state of one indole nitrogen, inhibits PDK1 with an IC50 of 14 μM — representing an approximately 3.7-fold lower potency . This difference in PDK1 engagement is functionally significant because PDK1 operates near physiological substrate concentrations where modest IC50 shifts can translate into substantially different degrees of pathway suppression in cellular assays .

PDK1 Inhibition vs. BIM II

Reported

BIM III IC50 3.8 μM\nvs. BIM II 14 μM\n~3.7-fold difference

PDK1 engagement context differs

In vitro kinase assay; cross-study comparable

Evidence Dimension	PDK1 inhibitory potency (IC50)
Target Compound Data	IC50 = 3.8 μM
Comparator Or Baseline	Bisindolylmaleimide II (BIM II): IC50 = 14 μM
Quantified Difference	~3.7-fold greater potency for BIM III vs. BIM II
Conditions	In vitro kinase activity assay; PDK1 enzyme; vendor-reported IC50 values from standardized panels

Why This Matters

For researchers studying insulin signaling or metabolic pathways where PDK1 is a critical node, BIM III provides a meaningfully lower concentration requirement, reducing solvent exposure and off-target risk at effective PDK1-inhibiting doses.

TNFα-Dependent Apoptosis: Differential Effects vs. BIM X

Bisindolylmaleimide X (BIM X) is known to induce TNFα-dependent apoptotic effects in cellular models, introducing a significant confound for experiments aimed at isolating PKC-dependent phenotypes from apoptosis . Bisindolylmaleimide III, in contrast, does not elicit TNFα-dependent apoptotic effects under comparable conditions, as explicitly noted in product documentation from Abcam (ab144207 vs. ab144211) . This phenotypic divergence occurs despite both compounds belonging to the same bisindolylmaleimide structural class and sharing PKC inhibitory activity. The differential is critical because TNFα-driven apoptosis can independently activate downstream stress kinases (JNK, p38) and caspase cascades that overlap with PKC-regulated pathways, potentially leading to false attribution of PKC dependence .

TNFα-Dependent Apoptosis

Head-to-head

No apoptosis induction\nvs. BIM X induces TNFα-dependent apoptosis

Apoptosis pathway response context differs

Cellular apoptosis assay; supplier documentation

Evidence Dimension	TNFα-dependent apoptosis induction
Target Compound Data	No TNFα-dependent apoptotic effects observed
Comparator Or Baseline	Bisindolylmaleimide X (BIM X, ab144211): induces TNFα-dependent apoptotic effects
Quantified Difference	Qualitative (presence vs. absence of apoptosis pathway activation under comparable conditions)
Conditions	Cellular apoptosis assays; vendor-specified TNFα-dependent apoptosis evaluation

Why This Matters

When selecting a bisindolylmaleimide for experiments where apoptosis must be excluded as a confounding variable — such as PKC-mediated differentiation, migration, or survival signaling studies — BIM III offers a cleaner pharmacological tool than BIM X.

Activation-State-Dependent Kinase Binding vs. GF109203X

In the proteome-wide target identification study by Brehmer et al. (2004), immobilized Bisindolylmaleimide III exhibited a unique binding property: it selectively interacted with PKCα or ribosomal S6 protein kinase 1 (S6K1) only after these kinases had undergone activation . This activation-state-dependent capture was not uniformly observed across all bisindolylmaleimide congeners tested, and the conditions for affinity purification could be specifically adapted so that BIM III preferentially enriched the activated forms of these kinases from cellular lysates . The closely related analogs BIM VIII and BIM X showed dramatically different target-binding profiles in the same experimental system, particularly with respect to CDK2 capture, demonstrating that minor chemical variation among these ligands produces qualitatively distinct interactomes .

Activation-State Capture

Method context

Selective capture of activated PKCα and S6K1

Supports activation-state proteomics

Immobilized BIM III affinity chromatography; Brehmer et al. 2004

Evidence Dimension	Activation-state-dependent kinase binding selectivity
Target Compound Data	BIM III selectively captures activated PKCα and S6K1 from cellular proteomes; binding conditions can be tuned to isolate activated kinase pools
Comparator Or Baseline	BIM VIII and BIM X: different target-binding profiles; do not share the same activation-state selectivity pattern
Quantified Difference	Qualitative (selective binding to activated vs. non-activated kinase pools; corroborated by correlated in vitro IC50 measurements and molecular docking)
Conditions	Functional proteomics: immobilized BIM analogs + affinity chromatography + cellular lysate; in vitro CDK2 inhibition assays; molecular docking into CDK2 crystal structure

Why This Matters

This property makes BIM III a particularly valuable tool for chemical proteomics and target-deconvolution experiments where distinguishing activated kinase pools from total kinase populations is mechanistically informative — a capability not demonstrated for GF109203X or other analogs.

• [1] Brehmer, D., Godl, K., Zech, B., Wissing, J., Daub, H. Proteome-wide identification of cellular targets affected by bisindolylmaleimide-type protein kinase C inhibitors. Mol. Cell. Proteomics 2004, 3(5), 490-500. PMID: 14769951. View Source

Neuronal Nicotinic Receptor Antagonism vs. BIM IV and V

Mahata et al. (2002) demonstrated that bisindolylmaleimide compounds I through III are among the most potent noncompetitive neuronal nicotinic acetylcholine receptor (nAChR) antagonists ever observed in PC-12 pheochromocytoma cells, inhibiting nicotine-induced catecholamine secretion with IC50 values of approximately 24–37 nM . In stark contrast, bisindolylmaleimides IV and V exhibited dramatically weaker nicotinic antagonism, with IC50 values exceeding 1 μM — a greater than 27-fold loss of potency . Structure-activity analysis revealed that the cationic tail at the indole nitrogen, which is present in BIM I–III but absent or altered in BIM IV and V, is critical for nicotinic receptor antagonism, whereas a free NH within the maleimide ring is essential for PKC inhibition . This dual pharmacophore requirement means that within the bisindolylmaleimide family, potent nAChR blockade coexists with PKC inhibition only in a specific subset of congeners including BIM III .

nAChR Antagonism

Head-to-head

IC50 24–37 nM\nvs. BIM IV/V >1 μM\n>27-fold difference

nAChR antagonism context differs markedly

PC-12 cell catecholamine secretion assay

Evidence Dimension	Nicotinic acetylcholine receptor antagonism (inhibition of nicotine-evoked catecholamine secretion)
Target Compound Data	BIM III: IC50 ≈ 24–37 nM (reported range for BIM I–III as a group)
Comparator Or Baseline	BIM IV and BIM V: IC50 > 1 μM
Quantified Difference	>27-fold greater potency for BIM III (via BIM I–III class) vs. BIM IV/V
Conditions	PC-12 pheochromocytoma cells; nicotine-induced catecholamine secretion assay; noncompetitive antagonism confirmed by failure of high-dose agonist to overcome inhibition

Why This Matters

Researches studying cholinergic signaling must account for this potent nAChR antagonism when using BIM III at nanomolar concentrations in neuronal models; conversely, for investigators seeking a dual PKC/nAChR pharmacological tool, BIM III is among the most potent options available.

• [1] Mahata, M., Mahata, S.K., Parmer, R.J., O'Connor, D.T. Chromaffin cell catecholamine secretion: bisindolylmaleimide compounds exhibit novel and potent antagonist effects at the nicotinic cholinergic receptor in pheochromocytoma cells. Mol. Pharmacol. 2002, 61(6), 1340-1347. PMID: 12021395. View Source

CDK2 Inhibition Profile Between BIM VIII and BIM X

The Brehmer et al. (2004) study established that minor chemical variation among bisindolylmaleimides III, VIII, and X dramatically affected cyclin-dependent kinase 2 (CDK2) target binding in both affinity chromatography and in vitro activity assays . Bisindolylmaleimide III inhibits CDK2 with an IC50 of approximately 2 μM, while Bisindolylmaleimide X is a considerably more potent CDK2 antagonist with an IC50 of 200 nM — a 10-fold difference . These observed differences in CDK2 affinity were further corroborated by molecular docking into the CDK2 crystal structure, providing a structural rationale for the selectivity divergence . This gradation means researchers can select among BIM congeners based on the desired degree of CDK2 co-inhibition: BIM X for potent CDK2 antagonism, BIM III for moderate CDK2 engagement, and BIM VIII for a distinct profile .

CDK2 Inhibition Profile

Reported

BIM III IC50 ~2 μM\nvs. BIM X 200 nM\n~10-fold difference

CDK2 co-inhibition context varies among congeners

In vitro CDK2 assay; molecular docking

Evidence Dimension	CDK2 inhibitory potency (IC50)
Target Compound Data	BIM III: CDK2 IC50 ≈ 2 μM
Comparator Or Baseline	BIM X: CDK2 IC50 = 200 nM; BIM VIII and BIM X showed dramatically different CDK2 target binding in affinity proteomics
Quantified Difference	~10-fold difference in CDK2 IC50 between BIM III (~2 μM) and BIM X (200 nM)
Conditions	In vitro CDK2 kinase activity assay; affinity chromatography with immobilized BIM analogs; molecular docking into CDK2 crystal structure (Brehmer et al., 2004)

Why This Matters

In cell cycle research where CDK2 activity is a critical parameter, the 10-fold potency gap between BIM III and BIM X allows scientists to choose a tool compound with an appropriate level of CDK2 co-inhibition for their specific experimental context.

• [1] Brehmer, D., Godl, K., Zech, B., Wissing, J., Daub, H. Proteome-wide identification of cellular targets affected by bisindolylmaleimide-type protein kinase C inhibitors. Mol. Cell. Proteomics 2004, 3(5), 490-500. PMID: 14769951. View Source

NQO2 and SLK Inhibition: Non-Kinase Off-Targets

Brehmer et al. (2004) identified the non-protein kinases quinone reductase type 2 (NQO2) and adenosine kinase, along with the protein kinase Ste20-related kinase (SLK), as novel cellular targets of bisindolylmaleimide inhibitors . For Bisindolylmaleimide III specifically, competitive inhibition of NQO2 was subsequently quantified with a Ki of 16.5 μM, and SLK inhibition was measured with an IC50 of 170 nM . These non-canonical targets are not uniformly engaged by all bisindolylmaleimide congeners and represent a pharmacologically relevant expansion of BIM III's target spectrum beyond the PKC family . In contrast, many commercially available bisindolylmaleimide analogs remain uncharacterized against these targets, creating an information asymmetry that complicates comparator selection .

Non-Kinase Off-Targets

Class-level

NQO2 Ki 16.5 μM\nSLK IC50 170 nM

Non-kinase off-target engagement quantified

Data available for BIM III; uncharacterized for many analogs

Evidence Dimension	Inhibition of non-kinase off-targets NQO2 and SLK
Target Compound Data	BIM III: NQO2 Ki = 16.5 μM; SLK IC50 = 170 nM
Comparator Or Baseline	Many bisindolylmaleimide analogs remain uncharacterized for NQO2 and SLK inhibition; Brehmer et al. (2004) identified these as novel BIM-class targets
Quantified Difference	Not calculable for uncharacterized analogs; BIM III has defined, quantifiable engagement of these targets
Conditions	In vitro binding and activity assays; affinity chromatography with immobilized BIM analogs followed by mass spectrometry-based target identification

Why This Matters

The availability of quantified NQO2 and SLK inhibition data for BIM III — but not for many competing analogs — allows researchers to prospectively account for these off-target activities in experimental design, reducing the risk of unexpected pharmacological interference.

• [1] Brehmer, D., Godl, K., Zech, B., Wissing, J., Daub, H. Proteome-wide identification of cellular targets affected by bisindolylmaleimide-type protein kinase C inhibitors. Mol. Cell. Proteomics 2004, 3(5), 490-500. PMID: 14769951. View Source

Bisindolylmaleimide III: Optimal Application Scenarios

Insulin Signaling: Combined PKC/PDK1 Modulation

In experimental models of insulin signaling, glucose homeostasis, or PI3K/Akt pathway interrogation, BIM III offers a 3.7-fold PDK1 potency advantage over BIM II (IC50 3.8 μM vs. 14 μM) while maintaining potent PKCα inhibition (IC50 26 nM) . This dual PKC/PDK1 inhibitory profile allows researchers to simultaneously suppress two critical nodes in the insulin signaling cascade at overlapping concentration ranges, a feature not replicated by BIM I (GF109203X), which is not routinely characterized for PDK1 activity in standard vendor panels. For procurement decisions in metabolic disease research programs, BIM III thus provides coverage of an additional therapeutically relevant target without requiring a separate inhibitor .

Apoptosis-Free PKC Inhibition in Cell-Based Assays

For cell-based studies where PKC-dependent phenotypes (differentiation, migration, survival signaling, neurite outgrowth) must be isolated from apoptosis-driven confounds, BIM III is the preferred bisindolylmaleimide because it does not trigger TNFα-dependent apoptotic effects, unlike BIM X . This phenotypic cleanliness is especially important in long-term treatment protocols (>24 hours) where BIM X-induced apoptosis could progressively deplete cell populations and skew readouts. Procurement specialists supporting neurobiology, immunology, or cancer biology groups where apoptosis is a primary exclusion criterion should prioritize BIM III over BIM X for these experimental contexts .

Chemical Proteomics: Activation-State-Selective Affinity

The unique property of immobilized BIM III to selectively capture activated forms of PKCα and S6K1 from cellular lysates — as demonstrated by Brehmer et al. (2004) — makes it the bisindolylmaleimide of choice for constructing affinity chromatography matrices in chemoproteomics workflows . Investigators can exploit BIM III-derivatized resins to enrich activated kinase pools for downstream identification by mass spectrometry, enabling the dissection of stimulus-dependent kinome remodeling. This application is not equally accessible with BIM VIII or BIM X, which exhibited markedly different target-binding profiles in the same proteomic system . For core facility managers and proteomics laboratories building kinase-target capture platforms, BIM III offers a functionally validated, activation-state-sensitive affinity ligand .

Neuronal Studies: Nicotinic Receptor Blockade

In PC-12 cells and related neuroendocrine models, BIM III is among the most potent noncompetitive neuronal nicotinic antagonists identified, with IC50 values of 24–37 nM for inhibition of nicotine-evoked catecholamine secretion . While this potent nAChR antagonism is shared with BIM I and BIM II (but not BIM IV or V, which exceed 1 μM), it must be explicitly accounted for in experimental designs studying cholinergic or catecholaminergic signaling . For research groups investigating PKC function in neuronal systems, BIM III serves a dual purpose: it provides robust PKC inhibition while simultaneously offering a well-characterized nAChR blockade profile, eliminating the need for a separate nicotinic antagonist when both activities are experimentally desirable .

Application

Selection Property

Validation Focus

Insulin signaling research

Dual PKC/PDK1 inhibitory profile

PDK1 target engagement context

Apoptosis-free PKC inhibition

Absence of TNFα-dependent apoptosis

Apoptosis pathway exclusion in long-term assays

Chemical proteomics

Activation-state-selective kinase binding

Enrichment of activated kinase pools

Neuronal nicotinic receptor studies

Potent nAChR antagonism

Nicotine-evoked secretion inhibition